Cas no 1142213-24-8 (2-Hydroxy-5-(2-mercapto-4,4-dimethylpyrimidin-1(4H)-yl)benzoic acid)

• Product Name: 2-Hydroxy-5-(2-mercapto-4,4-dimethylpyrimidin-1(4H)-yl)benzoic acid
• CAS No: 1142213-24-8
• Molecular Formula: C₁₃H₁₄N₂O₃S
• Molecular Weight: 278.326861858368
• MDL: MFCD12027765
• CID: 4681304

2-Hydroxy-5-(2-mercapto-4,4-dimethylpyrimidin-1(4H)-yl)benzoic acid Properties

Names and Identifiers

• 2-hydroxy-5-(2-mercapto-4,4-dimethylpyrimidin-1(4H)-yl)benzoic acid
• STK505173
• 5-(4,4-dimethyl-2-sulfanylpyrimidin-1-yl)-2-hydroxybenzoic acid
• 5-(4,4-dimethyl-2-sulfanylpyrimidin-1(4H)-yl)-2-hydroxybenzoic acid

• MDL： MFCD12027765
• InChIKey： PLPADIQMJRLELG-UHFFFAOYSA-N
• Inchi： 1S/C13H14N2O3S/c1-13(2)5-6-15(12(19)14-13)8-3-4-10(16)9(7-8)11(17)18/h3-7,16H,1-2H3,(H,14,19)(H,17,18)
• SMILES： S=C1N(C2C=CC(=C(C(=O)O)C=2)O)C=CC(C)(C)N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Heavy Atom Count: 19
• Complexity: 422
• Topological Polar Surface Area: 105

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas